Cas no 1393442-19-7 (5-Bromo-1-ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole)

• Product Name: 5-Bromo-1-ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole
• CAS No: 1393442-19-7
• MF: C₁₀H₉BrF₂N₂
• MW: 275.092668294907
• CID: 3043143
• Update Time: 2025-07-21

5-Bromo-1-ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole
• 5-bromo-1-ethyl-6,7-difluoro-2-methyl-1H-benzo[d]imidazole
• 5-Bromo-1-ethyl-6,7-difluoro-2-methyl-1H-benzimidazole

• Inchi： 1S/C10H9BrF2N2/c1-3-15-5(2)14-7-4-6(11)8(12)9(13)10(7)15/h4H,3H2,1-2H3
• InChI Key： AYJUEFHTFROPCN-UHFFFAOYSA-N
• SMILES： C1(C)N(CC)C2=C(F)C(F)=C(Br)C=C2N=1

Additional information on 5-Bromo-1-ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole

Introduction to 5-Bromo-1-ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole (CAS No. 1393442-19-7)

5-Bromo-1-ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number CAS No. 1393442-19-7, belongs to the benzodiazole class of molecules, which are well-known for their role in medicinal chemistry. The presence of bromine, ethyl, and fluoro substituents in its molecular structure imparts distinct reactivity and potential biological activity, making it a valuable candidate for further investigation.

The benzodiazole core structure is a key feature of this compound, contributing to its potential interaction with various biological targets. Benzodiazoles are widely recognized for their anxiolytic, sedative, and muscle relaxant properties, primarily due to their ability to modulate the gamma-aminobutyric acid (GABA) receptor system in the central nervous system. However, the introduction of halogen atoms and other functional groups can significantly alter the pharmacological profile of these molecules, leading to novel therapeutic applications.

In recent years, there has been a growing interest in developing new benzodiazole derivatives with improved efficacy and reduced side effects. The specific arrangement of substituents in 5-Bromo-1-ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole suggests potential for enhanced binding affinity and selectivity. This has prompted researchers to explore its pharmacokinetic and pharmacodynamic properties in detail.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The bromine atom at the 5-position and the fluoro groups at the 6 and 7 positions are particularly sensitive to reaction conditions, necessitating careful optimization. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct this complex molecular framework efficiently.

One of the most compelling aspects of studying 5-Bromo-1-ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole is its potential as a scaffold for drug discovery. The presence of multiple reactive sites allows for further derivatization, enabling the creation of a library of analogs with tailored biological activities. This flexibility makes it an attractive candidate for high-throughput screening campaigns aimed at identifying novel therapeutic agents.

Recent studies have begun to uncover the biological significance of halogenated benzodiazoles. The electron-withdrawing nature of fluorine atoms can influence metabolic stability and binding interactions with target proteins. Additionally, bromine substituents have been shown to enhance lipophilicity, which can improve drug penetration across biological membranes. These structural features make 5-Bromo-1-ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole a promising candidate for further development.

In vitro studies have demonstrated that this compound exhibits interesting interactions with various enzymes and receptors. For instance, preliminary data suggest that it may modulate the activity of cytochrome P450 enzymes involved in drug metabolism. Understanding these interactions is crucial for predicting its pharmacokinetic behavior and potential drug-drug interactions in clinical settings.

The impact of fluorine substitution on the electronic properties of benzodiazole derivatives has also been a topic of intense research. Fluorine atoms can significantly alter the electronic distribution within the molecule, affecting both its reactivity and its ability to bind to biological targets. This has led to the development of novel fluorinated benzodiazoles with enhanced therapeutic profiles.

The potential applications of 5-Bromo-1-ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole extend beyond traditional CNS applications. Emerging research suggests that it may have utility in treating neurological disorders such as epilepsy and Alzheimer's disease. The ability to fine-tune its chemical structure allows researchers to explore new therapeutic avenues that were previously inaccessible.

In conclusion, 5-Bromo-1-ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis presents challenges that require innovative synthetic strategies but offers opportunities for developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in future drug development efforts.